4-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: (4Z)-4-[[1-(3-chloro-2-methylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-5-methyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C24H22ClN3O/c1-15-13-19(18(4)27(15)23-12-8-11-22(25)16(23)2)14-21-17(3)26-28(24(21)29)20-9-6-5-7-10-20/h5-14H,1-4H3/b21-14-
• InChI Key: VALDTVAMDXZMLG-STZFKDTASA-N
• Canonical SMILES: CC1=CC(=C(N1C2=C(C(=CC=C2)Cl)C)C)C=C3C(=NN(C3=O)C4=CC=CC=C4)C
• Isomeric SMILES: CC1=CC(=C(N1C2=C(C(=CC=C2)Cl)C)C)/C=C\3/C(=NN(C3=O)C4=CC=CC=C4)C
• Molecular Formula: C24H22ClN3O
• Molecular Weight: 403.9 g/mol

Description

Pyrazolones are a class of compounds that have a pyrazolone structure, which is a five-membered ring containing two nitrogen atoms, two carbon atoms, and one oxygen atom. They are known for their diverse biological activities, including anti-inflammatory, analgesic, antipyretic, and antimicrobial properties.

Molecular Structure Analysis

The molecular structure of pyrazolones consists of a five-membered ring with two nitrogen atoms, two carbon atoms, and one oxygen atom. The presence of various substituents on the ring can significantly influence the properties of the compound.

Chemical Reactions Analysis

Pyrazolones can undergo various chemical reactions, including oxidation, reduction, and substitution reactions, depending on the substituents present in the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolones can vary widely depending on their structure and substituents. For example, they can range from being soluble to insoluble in water, and their melting and boiling points can also vary.

Mechanism of Action

The mechanism of action of pyrazolones can vary depending on their biological activity. For example, some pyrazolones act as inhibitors of cyclooxygenase, an enzyme involved in the production of prostaglandins, which play a key role in inflammation and pain.

Safety and Hazards

Like all chemicals, pyrazolones can pose safety hazards if not handled properly. They can be harmful if swallowed, inhaled, or come into contact with the skin. It’s important to use appropriate safety measures when handling these compounds.

Future Directions

Research into pyrazolones is ongoing, with scientists exploring their potential uses in various fields, including medicine and agriculture. Future research will likely focus on developing new pyrazolone derivatives with improved properties and exploring their mechanisms of action.